Cas no 102169-54-0 (Hex-5-yn-1-amine Hydrochloride)

• Product Name: Hex-5-yn-1-amine Hydrochloride
• CAS No: 102169-54-0
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD18839147
• CID: 1135158
• PubChem ID: 71756008
• Update Time: 2025-10-29

Hex-5-yn-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-1-amine hydrochloride (1:1)
• 6-Amino-1-hexyl phosphate
• 6-aminohexylphosphate
• hex-5-yn-1-amine hydrochloride
• phosphoric acid mono-(6-amino-hexyl ester)
• 5-hexyn-1-amine hydrochloride
• Phosphorsaeure-(6-aminohexylester)
• hex-5-ynylamine, hydrochloride
• 1-Hexanol, 6-amino-, dihydrogen phosphate (ester)
• Phosphorsaeure-mono-(6-amino-hexylester)
• 6-aminohexyne hydrochloride
• AG-H-01510
• 6-aminohex-1-yne hydrochloride
• CTK5E1819
• 6-Amino-1-hexanol-phosphate
• 1-amino-5-hexyne hydrochloride
• 6-amino-1-hexyne hydrochloride
• HEX-5-YNYLAMINE X HCL
• 6-Amino-1-h
• HEX-5-YN-1-AMINE HCL
• AKOS016915003
• MFCD18839147
• A910243
• Z1431002697
• SY069749
• Hex-5-yn-1-amine;hydrochloride
• AS-62726
• SCHEMBL18049950
• 5-Hexyn-1-amine, hydrochloride (1:1)
• EN300-106560
• 102169-54-0
• hex-5-yn-1-aminehydrochloride
• CS-0059697
• 5-Hexyn-1-amine, hydrochloride
• Hex-5-ynylamine HCl
• Hex-5-yn-1-amine Hydrochloride

• MDL： MFCD18839147
• Inchi： 1S/C6H11N.ClH/c1-2-3-4-5-6-7;/h1H,3-7H2;1H
• InChI Key： CBCZSSUFAOAUMP-UHFFFAOYSA-N
• SMILES： Cl.NCCCCC#C

Computed Properties

• Exact Mass: 133.06596
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on Hex-5-yn-1-amine Hydrochloride

Hex-5-yn-1-amine Hydrochloride (CAS No. 102169-54-0): A Versatile Compound in Chemical and Biological Research

Hex-5-yn-1-amine Hydrochloride (CAS No. 102169-54-0) is a valuable compound in the field of chemical and biological research, particularly in the areas of medicinal chemistry, bioconjugation, and materials science. This compound, also known as 5-Azidopentan-1-amine hydrochloride, is a versatile building block that has gained significant attention due to its unique chemical properties and potential applications.

The chemical structure of Hex-5-yn-1-amine Hydrochloride consists of a pentane backbone with an amine group at one end and a terminal alkyne group at the other. The presence of these functional groups makes it an ideal candidate for various chemical reactions, including click chemistry and bioconjugation reactions. The hydrochloride salt form ensures good solubility in aqueous solutions, making it suitable for a wide range of applications in both laboratory and industrial settings.

One of the most notable applications of Hex-5-yn-1-amine Hydrochloride is in click chemistry, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and selective, allowing for the formation of 1,2,3-triazole linkages with high yields and minimal side products. The triazole linkage is known for its stability and bioorthogonality, making it an excellent choice for labeling biomolecules such as proteins, nucleic acids, and lipids without interfering with their biological functions.

In the context of medicinal chemistry, Hex-5-yn-1-amine Hydrochloride has been utilized to modify drug molecules to enhance their pharmacological properties. For example, it can be used to introduce functional groups that improve solubility, stability, or target specificity. Recent studies have shown that this compound can be conjugated to therapeutic agents to create prodrugs that are activated under specific conditions, such as in the presence of certain enzymes or pH levels. This approach has the potential to improve drug delivery and reduce side effects.

Beyond its use in medicinal chemistry, Hex-5-yn-1-amine Hydrochloride has also found applications in materials science. Its ability to form stable triazole linkages through click chemistry reactions makes it useful for creating functionalized polymers and nanomaterials. These materials can be tailored for various purposes, including drug delivery systems, biosensors, and coatings with specific properties such as antimicrobial activity or enhanced mechanical strength.

In the realm of bioconjugation, Hex-5-yn-1-amine Hydrochloride has been employed to label biomolecules with fluorescent dyes or other detectable tags. This allows researchers to track the movement and interactions of biomolecules within cells or tissues using techniques such as fluorescence microscopy or flow cytometry. The ability to label biomolecules without affecting their function is crucial for understanding complex biological processes at the molecular level.

The versatility of Hex-5-yn-1-amine Hydrochloride extends to its use in synthetic biology and genetic engineering. It can be incorporated into synthetic DNA or RNA sequences to create modified nucleic acids with enhanced properties. For example, these modified nucleic acids can be designed to bind specific targets with high affinity or to resist degradation by nucleases. This has important implications for gene therapy and diagnostic applications.

In summary, Hex-5-yn-1-amine Hydrochloride (CAS No. 102169-54-0) is a multifaceted compound with a wide range of applications in chemical and biological research. Its unique chemical properties make it an indispensable tool for researchers working in fields such as medicinal chemistry, bioconjugation, materials science, and synthetic biology. As research continues to advance, the potential uses of this compound are likely to expand even further, contributing to new discoveries and innovations in these fields.